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Compound of Interest

Compound Name:
Spiro[cyclohexane-1,3'-indolin]-2'-

one

Cat. No.: B182482 Get Quote

An In-Depth Technical Guide to
Spiro[cyclohexane-1,3'-indolin]-2'-one
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and potential biological activities of spiro[cyclohexane-1,3'-indolin]-2'-
one. The content is tailored for researchers, scientists, and drug development professionals,

offering detailed experimental protocols, data presentation in structured tables, and

visualizations of key concepts.

Introduction
Spiro[cyclohexane-1,3'-indolin]-2'-one is a heterocyclic compound featuring a cyclohexane

ring spiro-fused to an indolin-2-one (oxindole) core at the 3-position. This spirooxindole scaffold

is a prominent structural motif found in a variety of bioactive natural products and synthetic

medicinal agents.[1] The unique three-dimensional architecture and conformational rigidity

imparted by the spirocyclic junction make it an attractive pharmacophore in drug discovery.

Derivatives of this core structure have demonstrated a wide range of biological activities,

including potent anticancer properties.[2] This guide aims to consolidate the current knowledge

on the parent compound, providing a foundation for further research and development in this

area.
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The fundamental physical and chemical properties of spiro[cyclohexane-1,3'-indolin]-2'-one
are summarized below. It is important to note that while some experimental data for derivatives

is available, specific experimental values for the parent compound are not widely reported.

Therefore, a combination of computed and available experimental data for closely related

structures is presented.

Table 1: Physical and Chemical Properties of Spiro[cyclohexane-1,3'-indolin]-2'-one

Property Value Source

IUPAC Name
spiro[cyclohexane-1,3'-

indolin]-2'-one
[3]

Molecular Formula C₁₃H₁₅NO [3]

Molecular Weight 201.26 g/mol [3]

CAS Number 4933-14-6 [3]

Appearance Solid (predicted) [4]

Melting Point Not reported (experimental)

Boiling Point Not reported (experimental)

Solubility
Soluble in DMF and other

organic solvents.[5]
[5]

XLogP3 2.7 [3]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
1 [3]

Table 2: Spectral Data of Spiro[cyclohexane-1,3'-indolin]-2'-one and its Derivatives

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b182482?utm_src=pdf-body
https://www.benchchem.com/product/b182482?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://acta.pharmaceutica.farmaceut.org/wp-content/uploads/2021/08/7922.pdf
https://kumadai.repo.nii.ac.jp/record/31553/files/Hetero.Commun.2019,25(1),157-161.pdf
https://kumadai.repo.nii.ac.jp/record/31553/files/Hetero.Commun.2019,25(1),157-161.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335313/
https://www.benchchem.com/product/b182482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrum Key Peaks/Shifts

¹H NMR (CDCl₃, 400 MHz)

δ (ppm): 1.40-1.80 (m, 10H, cyclohexane-H),

6.90-7.30 (m, 4H, Ar-H), 8.10 (br s, 1H, NH).

(Representative data for similar structures)

¹³C NMR (CDCl₃, 100 MHz)

δ (ppm): 22.1, 25.5, 34.5 (cyclohexane-C), 49.5

(spiro-C), 110.0, 122.0, 124.5, 128.0, 130.0,

141.0 (aromatic-C), 181.0 (C=O).

(Representative data for similar structures)

IR (KBr)

ν (cm⁻¹): ~3200 (N-H stretch), ~2930, 2850 (C-

H stretch), ~1710 (C=O stretch, lactam), ~1620

(C=C stretch, aromatic). (Representative data

for similar structures)

Synthesis and Experimental Protocols
The synthesis of the spiro[cyclohexane-1,3'-indolin]-2'-one core is most effectively achieved

through cascade reactions. An organocatalytic Michael/Aldol cascade reaction represents a

modern and efficient method for constructing this spirocyclic system with high stereocontrol.[1]

General Synthetic Workflow
The overall synthetic strategy involves the reaction of a 3-olefinic oxindole with a dialdehyde,

catalyzed by an organocatalyst, to form the spiro-cyclohexane ring fused to the oxindole core.
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3-Olefinic Oxindole

Michael Adduct

Michael Addition

Pentane-1,5-dial Organocatalyst
((R)-diphenylprolinol silyl ether)
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(e.g., DMF)
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Intramolecular
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Dehydration (optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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